Cas no 158204-38-7 (Foetidinol)

• Product Name: Foetidinol
• CAS No: 158204-38-7
• MF: C₂₇H₄₀O₅
• MW: 444.60350894928
• CID: 1336340
• Update Time: 2024-03-01

Foetidinol Chemical and Physical Properties

Names and Identifiers

• 5H,10H-Cycloprop[e]indeno[2,1-a]phenanthren-10-one,1,2,3,4,6,7,7a,7b,8,9,11,11a,12,12a,14,14a-hexadecahydro-2,6,11,11a-tetrahydroxy-1,1,7a,8,12a-pentamethyl-,(2S,4aR,5aS,6S,7aR,7bR,8R,11R,11aR,12aR,14aR)-
• 9,19:16,24-Dicyclochol-7-en-23-one,3,11,16,24-tetrahydroxy-4,4,14-trimethyl-, (3b,5a,11b,16a,24a)-
• 5H,10H-Cycloprop[e]indeno[2,1-a]phenanthren-10-one,1,2,3,4,6,7,7a,7b,8,9,11,11a,12,12a,14,14a-hexadecahydro-2,6,11,11a-tetrahydroxy-1,1,7a,8,12a-pentamethyl-,[2S-(2a,4aS*,5aR*,6a,7aa,7bb,8b,11b,11ab,12ab,14ab)]-
• Foetidinol
• 5H,10H-Cycloprop[e]indeno[2,1-a]phenanthren-10-one,1,2,3,4,6,7,7a,7b,8,9,11,11a,12,12a,14,14a-hexadecahydro-2,6,11,11a-tetrah
• 9,19:16,24-Dicyclochol-7-en-23-one, 3,11,16,24-tetrahydroxy-4,4,14-trimethyl-, (3β,5α,11β,16α,24R)-

• Inchi： 1S/C27H40O5/c1-14-10-15(28)21(31)27(32)12-24(5)17-7-6-16-22(2,3)18(29)8-9-25(16)13-26(17,25)19(30)11-23(24,4)20(14)27/h7,14,16,18-21,29-32H,6,8-13H2,1-5H3
• InChI Key： NYANQAGYZSJBHG-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3(C2(C)CC(O)C24C5(CCC(C(C5CC=C32)(C)C)O)C4)C)(O)C(O)C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• XLogP3: 2.818

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 16-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 16-hydroxysteroids